1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine

• IUPAC Name: (2-chloro-5-nitrophenyl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H16ClN3O3/c1-2-15-5-7-16(8-6-15)13(18)11-9-10(17(19)20)3-4-12(11)14/h3-4,9H,2,5-8H2,1H3
• InChI Key: NIFHWGGCHLNHHK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H16ClN3O3
• Molecular Weight: 297.74 g/mol

Description

1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine, also known as CNB-001, is a novel compound that has shown promising results in scientific research for its potential therapeutic applications. CNB-001 is a piperazine derivative that has been synthesized through a multistep process and has been found to possess neuroprotective properties.

Scientific Research Applications

1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine has been found to possess neuroprotective properties and has shown promising results in scientific research for its potential therapeutic applications. It has been studied for its potential use in the treatment of various neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and traumatic brain injury.

Mechanism of Action

1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine exerts its neuroprotective effects through multiple mechanisms of action. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters. It also modulates the activity of ion channels and receptors, which are involved in the transmission of nerve impulses. Additionally, 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine has been found to possess antioxidant properties, which protect against oxidative stress-induced damage.
Biochemical and Physiological Effects:
1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as acetylcholine, dopamine, and norepinephrine in the brain, which are important for cognitive function and mood regulation. It also increases the levels of brain-derived neurotrophic factor (BDNF), which plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine for lab experiments is its neuroprotective properties, which make it a useful tool for studying the mechanisms of neurodegeneration and for developing potential therapeutic interventions. However, one of the limitations of 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine is its relatively low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research of 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine. One area of interest is its potential use in the treatment of traumatic brain injury, which is a major cause of disability and death worldwide. Another area of interest is its potential use in the treatment of Alzheimer’s disease, which is a progressive neurodegenerative disorder that affects millions of people worldwide. Additionally, further research is needed to fully understand the mechanisms of action of 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine and to optimize its pharmacological properties for therapeutic use.
Conclusion:
1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine is a novel compound that has shown promising results in scientific research for its potential therapeutic applications. Its neuroprotective properties and multiple mechanisms of action make it a useful tool for studying the mechanisms of neurodegeneration and for developing potential therapeutic interventions. Further research is needed to fully understand the potential of 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine for the treatment of neurological disorders and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine is synthesized through a multistep process that involves the reaction of 2-chloro-5-nitrobenzoic acid with 1-ethylpiperazine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reduced using a reducing agent such as sodium dithionite to yield 1-(2-chloro-5-nitrobenzoyl)-4-ethylpiperazine.